2-{[1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C17H14F3N5OS/c1-9-3-4-11(7-10(9)2)25-17(22-23-24-25)27-8-14(26)21-13-6-5-12(18)15(19)16(13)20/h3-7H,8H2,1-2H3,(H,21,26)
• InChI Key: WLZJKKSHZYOEGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=C(C(=C(C=C3)F)F)F)C
• Molecular Formula: C17H14F3N5OS
• Molecular Weight: 393.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step chemical reactions, starting from basic aromatic or heteroaromatic compounds. For instance, Duran et al. (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives through a reaction sequence involving 4,5-dimethyl-1-(phenylamino)-1H-imidazole-2(3H)-thione derivatives and 2-chloro-N-(thiazol-2-yl)acetamide compounds, demonstrating a similar approach that could be applied to the target molecule (Duran & Demirayak, 2012).

Molecular Structure Analysis

The molecular structure of compounds like the target molecule is often characterized using techniques such as X-ray crystallography, NMR (nuclear magnetic resonance), and mass spectrometry. Boechat et al. (2011) detailed the structures of N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, showing V-shaped molecules with various intermolecular interactions, which can provide insights into the structural features of the target compound (Boechat et al., 2011).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are influenced by their functional groups. The presence of the tetrazole ring, for instance, can impart unique reactivity patterns due to its aromaticity and nitrogen content, affecting the compound's behavior in chemical reactions.

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystallinity can be determined through various analytical techniques. These properties are crucial for understanding the compound's behavior in different environments and for its potential application in various fields.

Chemical Properties Analysis

Chemical properties, including acidity (pKa), stability, and reactivity towards other chemicals, are essential for predicting how the compound interacts in chemical reactions. Duran and Canbaz (2013) conducted a study on the pKa determination of similar compounds, providing a basis for understanding the acidity and protonation behavior of the target compound (Duran & Canbaz, 2013).